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Compound of Interest

Compound Name: Umbralisib

Cat. No.: B560156

Umbralisib In Vitro Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and stability of umbralisib for in
vitro applications. The information is presented in a question-and-answer format to directly
address common challenges encountered during experimental work.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for preparing umbralisib stock solutions?

Al: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration
stock solutions of umbralisib. Umbralisib hydrochloride is soluble in DMSO at concentrations
of 150 mg/mL or greater, while umbralisib free base is soluble at 91 mg/mL.[1] When
preparing stock solutions, it is crucial to use fresh, anhydrous DMSO, as absorbed moisture
can reduce the solubility of the compound.

Q2: What are the recommended storage conditions for umbralisib stock solutions?

A2: To maintain the stability of umbralisib stock solutions, it is recommended to aliquot the
solution into single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at
-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Q3: | observed precipitation when | diluted my umbralisib DMSO stock solution into my
agueous cell culture medium. What should | do?
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A3: Precipitation upon dilution of a DMSO stock solution into aqueous media is a common
issue for poorly soluble compounds like umbralisib. Please refer to the Troubleshooting Guide:
Umbralisib Precipitation in Cell Culture Media below for a step-by-step approach to resolving
this issue.

Q4: What is the stability of umbralisib in cell culture medium at 37°C?

A4: While specific stability data in various cell culture media at 37°C is not extensively
published, forced degradation studies indicate that umbralisib is susceptible to hydrolysis. The
stability in your specific cell culture medium (e.g., DMEM, RPMI-1640) with supplements like
fetal bovine serum (FBS) should be experimentally determined. We provide a protocol for
assessing in vitro stability below.

Q5: Is the solubility of umbralisib pH-dependent?

A5: Yes, the solubility of umbralisib is highly dependent on pH. As a tosylate salt, it exhibits
higher solubility in acidic conditions (0.16 mg/mL in 0.1 N HCI) and is practically insoluble in
neutral to basic aqueous solutions (<0.01 mg/mL at pH > 7.4).[2] This is an important
consideration when working with different buffer systems.

Troubleshooting Guides
Troubleshooting Precipitation in Cell Culture Media

This guide provides a systematic approach to addressing the precipitation of umbralisib when
preparing working solutions in cell culture media.
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1. Verify Final DMSO Concentration
s

2. Assess Umbralisib Concentration
Is it near the solubiliy limit in aqueous media?

‘Action: Lower final DMSO concentration.
Aim for <=0.1% if possible.

<

No

3. Check Media Temperature
Was the media at 37°C during addition?

Action: Lower the final umbralisib concentration, 3 Yes

Evaluate Mixing Met
Was the solution mixed thoroughly and immediately after adding the stock?

E\cuon Pre-warm media to 37°C before adding umbralisib smckj N Yes
5. Consider Serum Presence
Does your media contain serum?
(A:uun Add stock dropwiise while gently vortexing or swirling the mema) Yes No
Action: Add umbralisib to serum-containing media. Serum proteins can sometimes aid smuhmly) E\cuen. If serum-free, consider adding a solubilizing agent (e.g., Pluronic F-68) o perform a solubility lesD

Precipitation Persists
(Perform formal solubility testing)

Click to download full resolution via product page

Caption: Troubleshooting workflow for umbralisib precipitation.
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Quantitative Data Summary

Table 1: Solubility of Umbralisib in Various Solvents

] Molar
. Concentration .
Solvent/Media Concentration Notes
(mg/mL)
(mM)
For umbralisib
DMSO =150 >262.4 _
hydrochloride.
For umbralisib free
DMSO 91 159.2
base.[1]
For umbralisib
0.1 N HCI 0.16 0.28
tosylate.[2]
For umbralisib
Water 0.015 0.026
tosylate.[2]
Aqueous buffer (pH > For umbralisib
<0.01 <0.017
7.4) tosylate.[2]
0.05M Phosphate For umbralisib
1.93 3.38
Buffer + 0.5% SLS tosylate.[2]

Table 2: Stability of Umbralisib under Forced Degradation Conditions[3]

Stress Condition % Degradation
Acid (1 N HCI) 13.1
Alkali (1 N NaOH) 13.6
Oxidation (30% H202) 12.4
Reduction (30% NaHSOs3) 14.2
Thermal (70°C, 6 hours) 11.6
Hydrolysis (Water) 10.9
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Experimental Protocols
Protocol 1: Preparation of Umbralisib Stock Solution (10
mM in DMSO)

o Materials:

o Umbralisib (free base, MW: 571.55 g/mol )

o Anhydrous DMSO

o Sterile, amber microcentrifuge tubes or vials
e Procedure:

1. Weigh out 5.72 mg of umbralisib powder.

2. Add 1 mL of anhydrous DMSO to the powder.

3. Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C
water bath can be used to aid dissolution.

4. Aliquot the 10 mM stock solution into single-use volumes in sterile, amber microcentrifuge
tubes.

5. Store aliquots at -20°C for up to one month or -80°C for up to six months.

Protocol 2: Preparation of Umbralisib Working Solution
for Cell Culture

o Materials:
o 10 mM umbralisib stock solution in DMSO
o Pre-warmed (37°C) complete cell culture medium (e.g., DMEM + 10% FBS)

e Procedure:
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1. Determine the final concentration of umbralisib needed for your experiment (e.g., 1 uM).

2. Calculate the volume of stock solution required. For a 1 puM final concentration in 10 mL of
media, you will need 1 pL of the 10 mM stock solution.

3. Itis recommended to perform a serial dilution to avoid pipetting very small volumes and to
ensure better mixing. For example, first dilute the 10 mM stock 1:10 in DMSO to geta 1
mM intermediate stock.

4. Add the appropriate volume of the DMSO stock (or intermediate stock) to the pre-warmed
cell culture medium. Crucially, add the DMSO stock to the media, not the other way

around.

5. Immediately and gently mix the solution by swirling or inverting the tube/flask. Avoid
vigorous vortexing which can cause protein denaturation in serum-containing media.

6. Ensure the final concentration of DMSO in the cell culture medium is low (ideally < 0.1%)
to avoid solvent toxicity to the cells.

Protocol 3: Assessment of Umbralisib Solubility in Cell
Culture Medium

o Materials:

o Umbralisib powder

o Your specific cell culture medium (with and without serum)

o DMSO

o HPLC or UPLC system with a validated method for umbralisib quantification[3][4]
e Procedure (Shake-Flask Method):

1. Prepare a saturated solution by adding an excess amount of umbralisib powder to your
cell culture medium in a sealed container.

2. Incubate the container at 37°C with constant agitation for 24-48 hours to reach equilibrium.
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3. After incubation, check for the presence of undissolved solid material.
4. Filter the solution through a 0.22 um filter to remove any undissolved particles.

5. Quantify the concentration of umbralisib in the filtrate using a validated HPLC or UPLC
method.[3][4]

Signaling Pathways

Umbralisib is a dual inhibitor of Phosphoinositide 3-kinase delta (PI3Kd) and Casein Kinase 1
epsilon (CK1g).

PIBKO/AKT/mTOR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [umbralisib solubility and stability issues in vitro].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560156#umbralisib-solubility-and-stability-issues-in-
Vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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